Cas no 1881105-85-6 (2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine)

• Product Name: 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine
• CAS No: 1881105-85-6
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• CID: 6192869
• PubChem ID: 130545267
• Update Time: 2025-06-11

2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine
• EN300-1913673
• 1881105-85-6

• Inchi： 1S/C8H10BrN3O2/c1-8(2,10)7-6(12(13)14)3-5(9)4-11-7/h3-4H,10H2,1-2H3
• InChI Key： BYDMSUVLGMLMBT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(C)(C)N

Computed Properties

• Exact Mass: 258.99564g/mol
• Monoisotopic Mass: 258.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine

2-(5-Bromo-3-nitropyridin-2-yl)propan-2-amine (CAS No. 1881105-85-6): A Comprehensive Overview of Its Properties and Applications

The compound 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine (CAS No. 1881105-85-6) is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule, characterized by its bromopyridine and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex structures. Its unique chemical properties make it a valuable asset in drug discovery and material science.

One of the most intriguing aspects of 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine is its role in the development of novel therapeutic agents. Researchers have explored its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases. The presence of the nitro group and bromine atom in its structure allows for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

In recent years, the demand for highly functionalized pyridine derivatives like 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine has surged, driven by advancements in precision medicine and personalized therapeutics. This compound aligns with the growing trend of using targeted drug delivery systems, where specificity and efficacy are paramount. Its application extends to the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery.

From a synthetic chemistry perspective, 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine offers a robust platform for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, often required in the synthesis of biologically active compounds. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

Another area where 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine shines is in agrochemical research. Its structural motifs are commonly found in pesticides and herbicides, contributing to the development of more efficient and environmentally friendly crop protection agents. The integration of nitroaromatic and halogenated groups in its design ensures potent activity against a wide range of agricultural pests.

The compound's physicochemical properties, including its solubility, melting point, and stability, have been extensively studied to optimize its use in various applications. For instance, its moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane makes it suitable for laboratory-scale reactions, while its stability under ambient conditions ensures long-term storage viability.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine with minimal environmental impact. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being investigated to reduce waste and energy consumption. These efforts align with the global push toward sustainable chemical manufacturing.

The versatility of 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine also extends to material science, where it is used as a precursor for organic electronic materials. Its ability to form stable complexes with metals and other organic compounds makes it a candidate for developing conductive polymers and luminescent materials, which are essential in the fabrication of OLEDs and other advanced devices.

As the scientific community continues to explore the potential of 2-(5-bromo-3-nitropyridin-2-yl)propan-2-amine, its applications are expected to expand further. Whether in drug discovery, agrochemical innovation, or material engineering, this compound exemplifies the intersection of chemistry and technology. Its ongoing study promises to unlock new possibilities in science and industry, making it a cornerstone of modern chemical research.